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Compound of Interest

Compound Name: Chaetocin

Cat. No.: B1668567 Get Quote

Essential Safety and Handling Guide for Chaetocin
This guide provides crucial safety and logistical information for laboratory personnel, including

researchers, scientists, and drug development professionals, who handle Chaetocin.

Adherence to these procedures is vital to ensure personal safety and minimize environmental

contamination.

Chemical and Toxicological Data
Chaetocin is a fungal mycotoxin that requires careful handling due to its hazardous properties.

[1] It is classified as harmful if swallowed, in contact with skin, or if inhaled.[2][1]
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Property Value Source

Chemical Formula C₃₀H₂₈N₆O₆S₄ [3][4]

Molecular Weight 696.84 g/mol [3]

CAS Number 28097-03-2 [3][4]

Appearance Crystalline solid [4][5]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH332: Harmful

if inhaled

[2][1]

Storage Temperature -20°C [3][4]

Oral LD50 (mouse) 1,200 mg/kg [2]

Intraperitoneal LD50 (mouse) 1,700 µg/kg [2]

Personal Protective Equipment (PPE) and Handling
Protocol
A comprehensive approach to personal protection is mandatory when working with Chaetocin.

The following step-by-step protocol outlines the required PPE and handling procedures.

Engineering Controls
Ventilation: Always handle Chaetocin in a well-ventilated area.[3] Use of a chemical fume

hood is strongly recommended to avoid inhalation of dust or aerosols.[3]

Safety Stations: Ensure that a safety shower and an eye wash station are readily accessible

in the immediate work area.[3]

Personal Protective Equipment (PPE)
The following PPE is required for handling Chaetocin:
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Eye and Face Protection: Wear safety goggles with side shields to protect against splashes.

[3] If there is a risk of splashing, a full-face shield should be worn.[6][7]

Hand Protection: Wear two pairs of powder-free nitrile gloves that are rated for

chemotherapy drug handling.[6][7][8] Gloves should have long cuffs that can be tucked into

the sleeves of the lab coat.[9] Change gloves immediately if they become contaminated,

torn, or punctured.[7]

Body Protection: A disposable, back-fastening, long-sleeved gown made of a low-

permeability fabric is required.[7][8] Cuffs should be tight-fitting.[7]

Respiratory Protection: If there is a risk of generating airborne particles (e.g., when weighing

the powder) or aerosols, a fit-tested N95 or higher-rated respirator is necessary.[6][7]

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling Chaetocin in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-N2019/Chaetocin-SDS-MedChemExpress.pdf
https://www.aupe.org/sites/default/files/2023-01/C17148OHSposter_CytotoxinMeds.pdf
https://ohsinsider.com/what-ppe-should-workers-use-for-handling-cytotoxic-drugs/
https://www.aupe.org/sites/default/files/2023-01/C17148OHSposter_CytotoxinMeds.pdf
https://ohsinsider.com/what-ppe-should-workers-use-for-handling-cytotoxic-drugs/
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://www.dach-germany.de/en/blog/suitable-protective-clothing-when-handling-cytostatics
https://ohsinsider.com/what-ppe-should-workers-use-for-handling-cytotoxic-drugs/
https://ohsinsider.com/what-ppe-should-workers-use-for-handling-cytotoxic-drugs/
https://www.pogo.ca/satellite-manual/3-0-chemotherapy-administration/3-1-safe-handling-administration-and-disposal-of-chemotherapy-agents/3-1-1-personal-protective-equipment/
https://ohsinsider.com/what-ppe-should-workers-use-for-handling-cytotoxic-drugs/
https://www.aupe.org/sites/default/files/2023-01/C17148OHSposter_CytotoxinMeds.pdf
https://ohsinsider.com/what-ppe-should-workers-use-for-handling-cytotoxic-drugs/
https://www.benchchem.com/product/b1668567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don PPE:
- Double Gloves

- Gown
- Eye Protection

- Respirator (if needed)

Prepare work area in
chemical fume hood

Retrieve Chaetocin
from -20°C storage

Weigh/handle Chaetocin

Perform experiment

Decontaminate surfaces
and equipment with alcohol

Segregate waste:
- Sharps

- Contaminated PPE
- Chemical Waste

Dispose of waste in
-labeled containers

Doff PPE in correct order

Wash hands thoroughly

Click to download full resolution via product page

Workflow for Safe Handling and Disposal of Chaetocin.
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Spill and Emergency Procedures
In the event of a spill or exposure, immediate action is critical.

Spill Response
Evacuate: Alert others and evacuate the immediate area.

Secure: Prevent further spread of the spill.

PPE: Wear full PPE, including respiratory protection, before re-entering the area.

Containment: For liquid spills, absorb with an inert material like diatomite or a universal

binder.[3] For solid spills, carefully cover with a damp cloth or paper towel to avoid raising

dust.

Cleanup: Collect all contaminated materials into a designated, labeled waste container.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[3]

Disposal: Dispose of all cleanup materials as hazardous waste according to institutional and

local regulations.[3]

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids apart.[10][3] Seek immediate medical attention.[3]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with plenty of water.[10][3] Call a physician.[3]

Inhalation: Move the affected person to fresh air.[3] If breathing is difficult, administer CPR

(avoid mouth-to-mouth resuscitation).[3] Get medical attention immediately.

Ingestion: Wash out the mouth with water.[3] Do NOT induce vomiting.[10][3] Seek

immediate medical attention.[10]
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Disposal Plan
Proper disposal of Chaetocin and associated contaminated materials is essential to prevent

environmental contamination and exposure to others.

Waste Segregation: All waste contaminated with Chaetocin must be segregated from

general laboratory waste.[11] This includes:

Unused or expired Chaetocin.

Contaminated PPE (gloves, gowns, etc.).

Contaminated lab supplies (pipette tips, tubes, absorbent pads).

Spill cleanup materials.

Waste Containers: Use dedicated, leak-proof, and clearly labeled containers for cytotoxic

waste.[6][12] Sharps must be placed in a designated puncture-proof sharps container.[12]

[13]

Disposal Protocol: All Chaetocin waste must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.[3] Consult your institution's

Environmental Health and Safety (EHS) department for specific procedures. Do not dispose

of Chaetocin down the drain or in regular trash.[3]

By strictly following these guidelines, researchers can minimize the risks associated with

handling the potent mycotoxin Chaetocin, ensuring a safe laboratory environment for all

personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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